Cas no 139487-69-7 (6-Bromopicolinoyl chloride)

• Product Name: 6-Bromopicolinoyl chloride
• CAS No: 139487-69-7
• MF: C₆H₃BrClNO
• MW: 220.451119661331
• MDL: MFCD18909527
• CID: 2140670
• Update Time: 2025-09-28

6-Bromopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromopicolinic acid chloride
• 2-Bromopyridine-6-carbonyl chloride
• 6-Bromopicolinic acid chloride
• 6-bromopicolinoyl chloride
• 6-bromopyridine-2-carbonyl chloride
• UBJUDOWYGUICSE-UHFFFAOYSA-N
• FCH1347813
• 2-Pyridinecarbonyl chloride, 6-bromo-
• OR200166
• 6-bromopyridine-2carboxylic acid chloride
• 6-bromopyridine-2-carboxylic acid chloride
• 6-bromo-pyridine-2-carboxylic acid chloride
• 6-Bromopicolinoyl chloride

• MDL： MFCD18909527
• Inchi： 1S/C6H3BrClNO/c7-5-3-1-2-4(9-5)6(8)10/h1-3H
• InChI Key： UBJUDOWYGUICSE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 6-Bromopicolinoyl chloride

Professional Introduction to 6-Bromopicolinoyl Chloride (CAS No. 139487-69-7)

6-Bromopicolinoyl chloride, with the chemical formula C₈H₅BrClNO₂, is a significant compound in the field of pharmaceutical and chemical synthesis. This compound, identified by its CAS number 139487-69-7, has garnered attention due to its versatile applications in the development of various bioactive molecules. The presence of both bromine and chlorine substituents makes it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules.

The< strong>6-Bromopicolinoyl chloride is derived from picolinic acid, a derivative of pyridine that is widely recognized for its role in metabolic processes and potential therapeutic applications. The introduction of bromine and chlorine atoms enhances its reactivity, making it a preferred choice for chemists engaged in drug discovery and material science. Its molecular structure allows for facile functionalization, enabling the synthesis of a wide range of derivatives that exhibit diverse biological activities.

In recent years, the< strong>6-Bromopicolinoyl chloride has been extensively studied for its role in the synthesis of active pharmaceutical ingredients (APIs). One of the most notable applications is in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom in the molecule can be easily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These modifications are essential for achieving high selectivity and potency in kinase inhibitors.

The< strong>CAS no 139487-69-7 associated with this compound ensures its identity and purity, making it a reliable reagent for research and industrial applications. Researchers have leveraged this compound to develop novel therapeutic agents that target specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of< strong>6-Bromopicolinoyl chloride can inhibit the activity of Janus kinases (JAKs), which are overactive in conditions like rheumatoid arthritis and leukemia.

Moreover, the< strong>6-Bromopicolinoyl chloride has found utility in the synthesis of neuropeptide analogs. Neuropeptides play a critical role in modulating various physiological processes, including pain perception, mood regulation, and immune responses. By incorporating brominated or chlorinated picolinoyl moieties into neuropeptide analogs, researchers can enhance their stability and bioavailability. This has led to the development of new treatments for neurological disorders and chronic pain conditions.

The versatility of< strong>6-Bromopicolinoyl chloride extends beyond pharmaceuticals into materials science. Its ability to undergo various chemical transformations makes it a valuable building block for designing advanced materials with specific properties. For example, researchers have used this compound to synthesize polymers that exhibit enhanced thermal stability and mechanical strength. These materials are particularly useful in high-performance coatings and electronic components.

In academic research, the< strong>CAS no 139487-69-7 designation ensures that studies involving this compound are reproducible and comparable across different laboratories. This standardization is crucial for advancing scientific knowledge and translating laboratory findings into practical applications. Recent publications highlight its use in developing new catalysts that facilitate efficient organic transformations under mild conditions. Such catalysts are essential for sustainable chemistry, reducing waste and energy consumption in industrial processes.

The< strong>6-Bromopicolinoyl chloride also plays a role in synthetic organic chemistry education. Its well-documented reactions and reactivity patterns make it an excellent tool for teaching students about modern synthetic strategies. Professors often use this compound to demonstrate key concepts such as electrophilic aromatic substitution, cross-coupling reactions, and nucleophilic additions. This hands-on approach enhances students' understanding of organic synthesis principles and prepares them for careers in pharmaceutical research or industrial chemistry.

In conclusion, the< strong>6-Bromopicolinoyl chloride, identified by its CAS number CAS no 139487-69-7, is a multifaceted compound with significant implications in pharmaceuticals, materials science, and academic research. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery and material design. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.